1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane

• Molecular Formula: C7H11Br
• Molecular Weight: 175.07 g/mol
• IUPAC Name: 1-(bromomethyl)-1-prop-2-enylcyclopropane
• InChI: InChI=1S/C7H11Br/c1-2-3-7(6-8)4-5-7/h2H,1,3-6H2
• InChI Key: RQXVKELVRFOCKP-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CC1)CBr

Description

Molecular Formula: C₇H₁₁Br
Molecular Weight: 175.07 g/mol
CAS Number: 1882654-63-8
Structural Features:

• A cyclopropane ring substituted with a bromomethyl (-CH₂Br) group and a propenyl (allyl, CH₂CH=CH₂) group at the same carbon atom.
• SMILES: C1C(C1)(Br)C=C
• InChIKey: Not explicitly provided, but derivable from the structure .

Comparison with Similar Compounds

Comparison with Similar Cyclopropane Derivatives

Structural and Functional Group Variations

1-(Bromomethyl)-1-(propan-2-yl)cyclopropane

• Molecular Formula : C₇H₁₃Br
• Molecular Weight : 177.07 g/mol
• Key Differences: Replaces the propenyl group with an isopropyl (-CH(CH₃)₂) group. Higher lipophilicity (logP = 2.91) due to the bulky, non-polar isopropyl group . Reduced unsaturation, limiting participation in conjugation-based reactions (e.g., Diels-Alder) compared to the propenyl variant .

1-(Bromomethyl)-1-(difluoromethyl)cyclopropane

• Molecular Formula : C₅H₇BrF₂
• Molecular Weight : 177.02 g/mol
• Key Differences: Substitutes propenyl with a difluoromethyl (-CF₂H) group.

1,1-Bis(bromomethyl)cyclopropane

• Molecular Formula : C₅H₈Br₂
• Molecular Weight : 243.93 g/mol
• Key Differences: Two bromomethyl groups increase molecular weight and reactivity (e.g., SN2 substitutions). Potential for cross-linking or polymer formation, unlike the mono-substituted target compound .

1-(5-Bromopent-2-en-2-yl)cyclopropane

• Molecular Formula : C₈H₁₂Br
• Key Differences :
  • Longer carbon chain (pentenyl) introduces additional rotatable bonds and steric effects.
  • Extended conjugation may influence photochemical properties .

Physicochemical and Reactivity Profiles

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	logP	Reactivity Notes
Target Compound	C₇H₁₁Br	175.07	Bromomethyl, Propenyl	N/A	Allyl group enables cycloaddition reactions.
1-(Bromomethyl)-1-(propan-2-yl)cyclopropane	C₇H₁₃Br	177.07	Bromomethyl, Isopropyl	2.91	Higher lipophilicity; limited conjugation.
1-(Bromomethyl)-1-(difluoromethyl)cyclopropane	C₅H₇BrF₂	177.02	Bromomethyl, Difluoromethyl	N/A	Polar substituents enhance solubility.
1,1-Bis(bromomethyl)cyclopropane	C₅H₈Br₂	243.93	Two Bromomethyl groups	N/A	Dual leaving groups favor SN2 pathways.

Key Observations :

• Propenyl Group : The allyl substituent in the target compound provides unsaturation, enabling participation in cycloaddition or polymerization reactions, unlike saturated analogs .
• Bromine Reactivity : All brominated derivatives are prone to nucleophilic substitutions, but steric and electronic effects vary. For example, the isopropyl group in C₇H₁₃Br may hinder SN2 mechanisms compared to less bulky analogs .